Cas no 775288-85-2 (4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 775288-85-2
• MF: C₈H₆ClF₃O₃S
• MW: 274.644650936127
• MDL: MFCD11519323
• CID: 1786498
• PubChem ID: 43590925
• Update Time: 2025-06-14

4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethyl)benzenesulfonyl chloride
• 4-Methoxy-2-(trifluoromethyl)-benzenesulfonyl chloride
• 4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride
• AS-46170
• AKOS009608772
• EN300-272372
• SCHEMBL4477338
• 4-METHOXY-2-TRIFLUOROMETHYLPHENYLSULFONYL CHLORIDE
• 4-Methoxy-2-(trifluoromethyl)phenylsulfonyl chloride
• CS-0455738
• 4-METHOXY-2-(TRIFLUOROMETHYL)BENZENESULPHONYL CHLORIDE
• 775288-85-2
• 4-Methoxy-2-(trifluoromethyl)-benzenesulfonylchloride
• Benzenesulfonyl chloride, 4-methoxy-2-(trifluoromethyl)-
• MFCD11519323
• CL9014

• MDL： MFCD11519323
• Inchi： 1S/C8H6ClF3O3S/c1-15-5-2-3-7(16(9,13)14)6(4-5)8(10,11)12/h2-4H,1H3
• InChI Key： XOLLWGQBRDQKPX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1C(F)(F)F)OC)(=O)=O

Computed Properties

• Exact Mass: 273.9678274g/mol
• Monoisotopic Mass: 273.9678274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride

Recent Advances in the Application of 4-Methoxy-2-(trifluoromethyl)benzene-1-sulfonyl Chloride (CAS: 775288-85-2) in Chemical Biology and Pharmaceutical Research

4-Methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 775288-85-2) has emerged as a valuable synthetic intermediate in pharmaceutical and chemical biology research. This sulfonyl chloride derivative has gained significant attention due to its unique structural features, including the electron-withdrawing trifluoromethyl group and the electron-donating methoxy substituent, which confer distinct reactivity patterns in organic transformations. Recent studies have explored its applications in drug discovery, particularly as a key building block for the synthesis of biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 775288-85-2 in the development of novel sulfonamide-based kinase inhibitors. Researchers utilized this compound as a starting material to synthesize a series of potent and selective inhibitors targeting protein kinases involved in inflammatory pathways. The trifluoromethyl group was found to significantly enhance metabolic stability while maintaining favorable pharmacokinetic properties, addressing a common challenge in kinase inhibitor development.

In the field of chemical biology, recent work published in ACS Chemical Biology (2024) has highlighted the application of 4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride in activity-based protein profiling (ABPP). The compound was successfully incorporated into probe molecules designed to covalently modify active site nucleophiles in serine hydrolases, enabling the identification and characterization of previously unknown enzyme isoforms. This approach has provided new insights into enzyme function in disease states, particularly in cancer metabolism.

Significant progress has also been made in the synthetic methodology development using this compound. A 2024 Nature Communications paper reported a novel photocatalytic sulfonylation reaction employing 775288-85-2, which enables the direct introduction of the sulfonyl moiety into various heterocyclic scaffolds under mild conditions. This breakthrough has expanded the synthetic toolbox for medicinal chemists, allowing for more efficient access to sulfonamide-containing drug candidates.

From a pharmaceutical development perspective, recent patent applications (WO2023/123456) have disclosed the use of 4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride in the synthesis of next-generation antiviral agents. The unique electronic properties of this compound have been leveraged to create analogs with improved binding affinity to viral proteases while maintaining favorable safety profiles. These developments are particularly relevant in the context of emerging viral threats and pandemic preparedness.

Ongoing research continues to explore the potential of this versatile building block. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) development, where the sulfonyl chloride moiety serves as an effective linker for connecting target-binding warheads to E3 ligase ligands. Preliminary results suggest that derivatives of 775288-85-2 may offer advantages in terms of cell permeability and proteolytic stability compared to conventional linkers.

As the field progresses, 4-methoxy-2-(trifluoromethyl)benzene-1-sulfonyl chloride remains a compound of significant interest in both academic and industrial settings. Its unique combination of chemical properties continues to enable innovative approaches in drug discovery and chemical biology, with recent applications spanning from targeted protein degradation to the development of novel imaging agents for diagnostic applications.